Cas no 64476-04-6 ([1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI))
64476-04-6 structure
Product Name:[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)
CAS No:64476-04-6
MF:C4H4S4
MW:180.334555625916
CID:511664
PubChem ID:20309172
Update Time:2025-04-19
[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI) Chemical and Physical Properties
Names and Identifiers
-
- [1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)
- Thiapen
- [1,3]dithiolo[4,5-d][1,3]dithiole
-
- Inchi: 1S/C4H4S4/c1-5-3-4(6-1)8-2-7-3/h1-2H2
- InChI Key: DNTPBBLMKKBYST-UHFFFAOYSA-N
- SMILES: S1CSC2=C1SCS2
Computed Properties
- Exact Mass: 179.91972
- Monoisotopic Mass: 179.91958482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 0
[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI) Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
64476-04-6 ([1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)) Related Products
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